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Compound of Interest

Compound Name: SANTALOL

Cat. No.: B7824269

The following guide provides essential safety and logistical information for the proper disposal
of Santalol, a sesquiterpenoid alcohol that is a primary component of sandalwood oil.[1][2]
Adherence to these procedures is critical for ensuring personnel safety and environmental
protection. This document is intended for researchers, scientists, and drug development
professionals familiar with laboratory settings.

Core Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle Santalol with appropriate
personal protective equipment (PPE). Santalol is classified as a skin sensitizer and may cause
an allergic skin reaction.[3][4][5][€] It is also a combustible liquid.[1][2]

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles, and a lab coat.[2][3]

o Ventilation: Handle Santalol and its waste in a well-ventilated area, such as a chemical fume
hood.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][7]

Step-by-Step Disposal Protocol

Disposal of Santalol must comply with all applicable federal, state, and local regulations.[8]
Hazardous chemicals must never be poured down the drain or disposed of in regular trash.[8]

[9]
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Step 1: Waste Characterization and Segregation
e Treat all unused, surplus, or contaminated Santalol as hazardous chemical waste.

o Collect Santalol waste in a dedicated container, separate from other waste streams. Do not
mix with incompatible chemicals.[10][11] For example, keep non-halogenated solvent wastes
like Santalol separate from halogenated solvents.[10]

Step 2: Proper Containerization

o Use a chemically compatible container that is in good condition and has a secure, tight-fitting
lid. Plastic is often preferred for waste storage.[8]

o Clearly label the waste container with the words "Hazardous Waste," the full chemical name
("Santalol"), and any associated hazard warnings (e.g., "Combustible,” "Skin Sensitizer").[8]
[11]

o Keep the waste container closed at all times, except when adding waste.[8][10]
Step 3: On-Site Storage

o Store the sealed and labeled waste container in a designated and secure "Satellite
Accumulation Area" within the laboratory, at or near the point of generation.[8]

o Ensure the storage area is away from ignition sources and general laboratory traffic.
Step 4: Arranging for Final Disposal

e Contact your institution’s Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[1][8]

e The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[1]

Step 5: Spill and Leak Management

 In the event of a spill, prevent it from entering drains or waterways.[3][12]
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» Contain the spill and absorb the material using an inert, non-combustible absorbent such as
sand, earth, or sawdust.[7][12][13][14]

e Collect the contaminated absorbent material into a sealed, labeled container for disposal as
hazardous waste.[7][14]

Step 6: Empty Container Disposal

« A container that held Santalol is considered "empty" once all waste has been removed by
standard practice, with no more than 1 inch of residue remaining.[10]

e Because Santalol is not classified as an "acute" hazardous waste, triple-rinsing is not
federally required for the container to be considered non-hazardous.[10][15]

» To dispose of an empty container as regular trash, ensure it is fully drained. Deface or
remove all chemical and hazard labels before disposal.[15]

Quantitative Data for Santalol

The following table summarizes key physical and chemical properties of Santalol for reference
in handling and storage.

Property Value Source
Flash Point (Closed Cup) 136°C [16]
Specific Gravity / Relative

_ 0.968 - 0.990 @ 20°C [16]
Density
Refractive Index 1.503 - 1.509 @ 20°C [16]
TSCA CAS Number 11031-45-1 [16]
EINECS CAS Number 234-262-4 [16]

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific
experimental protocols. Researchers should consult their institution's Chemical Hygiene Plan
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and relevant Safety Data Sheets (SDS) for detailed handling procedures specific to their
experimental work.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper management and
disposal of Santalol waste in a laboratory setting.
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Caption: Santalol Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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